molecular formula C7H14ClNO2 B8591566 3-Chloro-3-ethyl-2-nitrosopentan-1-ol CAS No. 52312-35-3

3-Chloro-3-ethyl-2-nitrosopentan-1-ol

Cat. No.: B8591566
CAS No.: 52312-35-3
M. Wt: 179.64 g/mol
InChI Key: IXAVTTRAQLDLMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-3-ethyl-2-nitrosopentan-1-ol is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

52312-35-3

Molecular Formula

C7H14ClNO2

Molecular Weight

179.64 g/mol

IUPAC Name

3-chloro-3-ethyl-2-nitrosopentan-1-ol

InChI

InChI=1S/C7H14ClNO2/c1-3-7(8,4-2)6(5-10)9-11/h6,10H,3-5H2,1-2H3

InChI Key

IXAVTTRAQLDLMJ-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)(C(CO)N=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Cyclohexylidene ethanol (VI) (23 g) was dissolved in glacial acetic acid (76 ml). Amyl nitrite (21.5 g) was added and the mixture was cooled in an ice-salt bath. The cooled solution was treated dropwise with cold concentrated hydrochloric acid (23 ml) with stirring. After the addition of the acid was complete the reaction mixture was stirred at the same temperature for 30 min, followed by cooling in an acetone-carbon dioxide bath for 10 min. The buff-coloured solid was filtered off, washed with cold methanol and recrystallised from acetone to give the nitrosochloride (V) (15 g; yield 43%) as colourless needles, m.p. 130°.
Quantity
23 g
Type
reactant
Reaction Step One
Quantity
76 mL
Type
solvent
Reaction Step One
Quantity
21.5 g
Type
reactant
Reaction Step Two
Quantity
23 mL
Type
reactant
Reaction Step Three
Yield
43%

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